Cas no 90767-13-8 (5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid structure
90767-13-8 structure
Product Name:5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
CAS No:90767-13-8
MF:C10H7BrN2O3
MW:283.078181505203
CID:3167263
PubChem ID:23270555
Update Time:2025-04-21

5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • WXTDRYSHZSZCFI-UHFFFAOYSA-
    • 5-bromo-6-methyl-4-oxo-1H-cinnoline-3-carboxylic acid
    • 5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
    • InChI=1/C10H7BrN2O3/c1-4-2-3-5-6(7(4)11)9(14)8(10(15)16)13-12-5/h2-3H,1H3,(H,12,14)(H,15,16)
    • 90767-13-8
    • 5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
    • Inchi： 1S/C10H7BrN2O3/c1-4-2-3-5-6(7(4)11)9(14)8(10(15)16)13-12-5/h2-3H,1H3,(H,12,14)(H,15,16)
    • InChI Key： WXTDRYSHZSZCFI-UHFFFAOYSA-N
    • SMILES： BrC1=C(C)C=CC2=C1C(C(C(=O)O)=NN2)=O

Computed Properties

  • Exact Mass: 281.96400Da
  • Monoisotopic Mass: 281.96400Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.8Ų

5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Security Information

  • Storage Condition：(BD282002)

5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Pricemore >>

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5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90767-13-8)5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
Order Number:A916537
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:59
Price ($):890.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90767-13-8)5-Bromo-6-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
A916537
Purity:99%
Quantity:1g
Price ($):890.0
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